Cas no 82761-02-2 (1,1'-Biphenyl, 4-(1,1-dimethyl-2-propenyl)-)

1,1'-Biphenyl, 4-(1,1-dimethyl-2-propenyl)- structure
82761-02-2 structure
Product Name:1,1'-Biphenyl, 4-(1,1-dimethyl-2-propenyl)-
CAS No:82761-02-2
MF:C17H18
MW:222.324824810028
CID:683096
PubChem ID:12955984
Update Time:2025-04-19

1,1'-Biphenyl, 4-(1,1-dimethyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Biphenyl, 4-(1,1-dimethyl-2-propenyl)-
    • 1-(2-methylbut-3-en-2-yl)-4-phenylbenzene
    • 4-(2-Methylbut-3-en-2-yl)-1,1'-biphenyl
    • DTXSID70513879
    • 82761-02-2
    • Inchi: 1S/C17H18/c1-4-17(2,3)16-12-10-15(11-13-16)14-8-6-5-7-9-14/h4-13H,1H2,2-3H3
    • InChI Key: OJQVGIHJGHAEMN-UHFFFAOYSA-N
    • SMILES: C(C=C)(C)(C)C1C=CC(C2C=CC=CC=2)=CC=1

Computed Properties

  • Exact Mass: 222.140850574g/mol
  • Monoisotopic Mass: 222.140850574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 0Ų
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